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Compound of Interest

Compound Name: 4-Methylpentanoic anhydride

CAS No.: 83594-04-1

Cat. No.: B1502227

Get Quote

CAS Number: 83594-04-1

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-methylpentanoic anhydride, a

valuable reagent in organic synthesis with potential applications in drug development. From its

fundamental properties to detailed synthetic protocols and spectroscopic analysis, this

document serves as an essential resource for researchers and professionals in the chemical

and pharmaceutical sciences.

Introduction and Core Properties
4-Methylpentanoic anhydride, also known as isocaproic anhydride or 4-methylvaleric

anhydride, is the symmetrical anhydride of 4-methylpentanoic acid. As a branched-chain

aliphatic anhydride, its chemical reactivity is primarily dictated by the two electrophilic carbonyl

carbons, making it an effective acylating agent. Its branched structure can impart unique

solubility and steric properties in synthetic transformations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1502227#bc-rfq
https://www.benchchem.com/product/b1502227/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methylpentanoic-anhydride
https://www.benchchem.com/product/b1502227/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methylpentanoic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The controlled hydrolysis of the anhydride linkage is a key feature that can be exploited in

applications such as the design of prodrugs for controlled release. The lipophilic nature of the

4-methylpentyl group can enhance the ability of a parent drug to cross biological membranes,

with the anhydride bond being subsequently cleaved by enzymatic or hydrolytic action to

release the active pharmaceutical ingredient (API).

Table 1: Core Properties of 4-Methylpentanoic Anhydride[1]

Property Value

CAS Number 83594-04-1

Molecular Formula C₁₂H₂₂O₃

Molecular Weight 214.30 g/mol

IUPAC Name 4-methylpentanoyl 4-methylpentanoate

Synonyms Isocaproic anhydride, 4-Methylvaleric anhydride

Synthesis of 4-Methylpentanoic Anhydride:
Principles and Protocols
The synthesis of symmetrical carboxylic anhydrides can be achieved through several reliable

methods. The choice of method often depends on the starting material availability, scale of the

reaction, and desired purity. Below are two field-proven protocols for the preparation of 4-
methylpentanoic anhydride.

Method 1: Dehydration of 4-Methylpentanoic Acid with a
Dehydrating Agent
This classical approach involves the removal of a water molecule from two equivalents of the

corresponding carboxylic acid using a strong dehydrating agent. Phosphorus pentoxide (P₄O₁₀)

is a highly effective reagent for this transformation.[2]

Causality of Experimental Choices:
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Phosphorus Pentoxide (P₄O₁₀): This reagent is a powerful desiccant that readily reacts with

water to form phosphoric acid, driving the equilibrium towards the formation of the anhydride.

Inert Solvent: While the reaction can be run neat, the use of an inert, high-boiling solvent can

aid in temperature control and facilitate a more homogeneous reaction mixture.

Distillation: Purification by distillation under reduced pressure is crucial to separate the

desired anhydride from the non-volatile phosphoric acid byproducts and any unreacted

starting material.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 4-methylpentanoic acid (2.0 equivalents).

Reagent Addition: Carefully add phosphorus pentoxide (0.5 equivalents) portion-wise to the

stirred carboxylic acid. The reaction is exothermic and should be controlled with an ice bath if

necessary.

Reaction Conditions: Heat the reaction mixture to reflux for 2-3 hours. The progress of the

reaction can be monitored by the disappearance of the broad O-H stretch of the carboxylic

acid in the IR spectrum.

Workup and Purification: After cooling to room temperature, the reaction mixture is distilled

under reduced pressure to afford the pure 4-methylpentanoic anhydride.
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Step A: Acyl Chloride Formation

Step B: Anhydride Formation
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4-Methylpentanoic AnhydrideWorkup & Purification
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Caption: Two-Step Synthesis of 4-Methylpentanoic Anhydride.

Spectroscopic Characterization
Accurate characterization of 4-methylpentanoic anhydride is crucial for confirming its identity

and purity. The following sections detail the expected spectroscopic data.

Infrared (IR) Spectroscopy
The IR spectrum of an aliphatic anhydride is characterized by two distinct carbonyl (C=O)

stretching bands due to symmetric and asymmetric vibrations. [3] Table 2: Predicted IR

Absorption Bands for 4-Methylpentanoic Anhydride
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Wavenumber (cm⁻¹) Intensity Assignment

~1820 Strong Asymmetric C=O Stretch

~1750 Strong Symmetric C=O Stretch

~1050 Strong C-O-C Stretch

2960-2870 Medium-Strong C-H Stretch (Aliphatic)

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed structural information. The chemical shifts are

influenced by the electron-withdrawing nature of the anhydride functionality.

Predicted ¹H NMR Spectrum (in CDCl₃):

δ ~2.4 ppm (t, 4H): Methylene protons (CH₂) alpha to the carbonyl groups.

δ ~1.6 ppm (m, 4H): Methylene protons (CH₂) beta to the carbonyl groups.

δ ~1.5 ppm (m, 2H): Methine proton (CH) gamma to the carbonyl groups.

δ ~0.9 ppm (d, 12H): Methyl protons (CH₃) of the isobutyl group.

Predicted ¹³C NMR Spectrum (in CDCl₃):

δ ~170 ppm: Carbonyl carbons (C=O).

δ ~40 ppm: Methylene carbons (CH₂) alpha to the carbonyl groups.

δ ~30 ppm: Methylene carbons (CH₂) beta to the carbonyl groups.

δ ~28 ppm: Methine carbon (CH) gamma to the carbonyl groups.

δ ~22 ppm: Methyl carbons (CH₃) of the isobutyl group.

Mass Spectrometry (MS)
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Electron ionization mass spectrometry (EI-MS) of aliphatic anhydrides typically shows

fragmentation patterns involving cleavage of the C-O and C-C bonds adjacent to the carbonyl

groups.

Predicted Fragmentation Pattern:

Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z = 214.30) may be

observed, though it can be weak.

Acylium Ion: A prominent peak at m/z = 99 corresponding to the [CH₃CH(CH₃)CH₂CH₂CO]⁺

ion.

Loss of an Acyl Group: A fragment corresponding to the loss of one 4-methylpentanoyl

group.

Applications in Drug Development and Organic
Synthesis
4-Methylpentanoic anhydride serves as a versatile acylating agent in organic synthesis. Its

primary utility in drug development lies in its potential as a promoiety for creating prodrugs.

Prodrug Strategies
Carboxylic acid-containing drugs can often suffer from poor solubility, rapid metabolism, or side

effects related to the free acid functionality. Conversion to an anhydride prodrug can

temporarily mask the carboxylic acid, leading to:

Enhanced Lipophilicity: The branched alkyl chains of the anhydride can increase the overall

lipophilicity of the drug molecule, potentially improving its absorption and ability to cross cell

membranes.

Sustained Release: The rate of hydrolysis of the anhydride bond can be tuned to control the

release of the active drug over an extended period, leading to a more favorable

pharmacokinetic profile. [4]* Reduced Irritation: Masking the acidic proton can reduce local

irritation at the site of administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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